Cas no 110623-39-7 (3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-(4-methoxyphenyl)-2,4-dimethyl-)

3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-(4-methoxyphenyl)-2,4-dimethyl- structure
110623-39-7 structure
Product Name:3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-(4-methoxyphenyl)-2,4-dimethyl-
CAS No:110623-39-7
MF:C11H13N3OS
MW:235.305420637131
CID:161031
PubChem ID:3066612
Update Time:2025-04-19

3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-(4-methoxyphenyl)-2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-(4-methoxyphenyl)-2,4-dimethyl-
    • 5-(4-methoxyphenyl)-2,4-dimethyl-1,2,4-triazole-3-thione
    • 2,4-Dihydro-2,4-dimethyl-5-(4-methoxyphenyl)-3H-1,2,4-triazole-3-thione
    • 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-2,4-dimethyl-5-(4-methoxyphenyl)-
    • 5-(4-methoxyphenyl)-2,4-dimethyl-3H-1,2,4-triazole-3-thione
    • AC1MIC63
    • ACMC-20mdkf
    • AG-D-28245
    • BRN 6727092
    • CHEMBL22660
    • CTK4A6995
    • DTXSID70149339
    • 110623-39-7
    • SCHEMBL10469500
    • Inchi: 1S/C11H13N3OS/c1-13-10(12-14(2)11(13)16)8-4-6-9(15-3)7-5-8/h4-7H,1-3H3
    • InChI Key: LXDZLMUSBZHNHI-UHFFFAOYSA-N
    • SMILES: S=C1N(C)N=C(C2C=CC(=CC=2)OC)N1C

Computed Properties

  • Exact Mass: 235.07809
  • Monoisotopic Mass: 235.07793322g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 60.2Ų

Experimental Properties

  • PSA: 28.07
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